Cas no 77313-13-4 (Pentanedioic acid, 3-(acetylamino)-, dimethyl ester)
77313-13-4 structure
Product Name:Pentanedioic acid, 3-(acetylamino)-, dimethyl ester
CAS No:77313-13-4
MF:C9H15NO5
MW:217.219103097916
CID:1784747
PubChem ID:53657276
Update Time:2025-04-21
Pentanedioic acid, 3-(acetylamino)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, 3-(acetylamino)-, dimethyl ester
- dimethyl 3-acetamidopentanedioate
- SCHEMBL11311284
- DTXSID70705732
- AQTSWOQNELMCPA-UHFFFAOYSA-N
- 77313-13-4
- N-acetyl-3-aminoglutaric acid dimethyl ester
-
- Inchi: 1S/C9H15NO5/c1-6(11)10-7(4-8(12)14-2)5-9(13)15-3/h7H,4-5H2,1-3H3,(H,10,11)
- InChI Key: AQTSWOQNELMCPA-UHFFFAOYSA-N
- SMILES: O(C)C(CC(CC(=O)OC)NC(C)=O)=O
Computed Properties
- Exact Mass: 217.09502258g/mol
- Monoisotopic Mass: 217.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 81.7Ų
Pentanedioic acid, 3-(acetylamino)-, dimethyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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